Cas no 1249671-76-8 (Methyl 2-(cyclopropylamino)-2-methyl-3-(1h-1,2,4-triazol-1-yl)propanoate)

• Product Name: Methyl 2-(cyclopropylamino)-2-methyl-3-(1h-1,2,4-triazol-1-yl)propanoate
• CAS No: 1249671-76-8
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 5791884
• PubChem ID: 61923380
• Update Time: 2025-06-08

Methyl 2-(cyclopropylamino)-2-methyl-3-(1h-1,2,4-triazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1140135
• CS-0346735
• AKOS011197307
• 1249671-76-8
• Methyl 2-(cyclopropylamino)-2-methyl-3-(1h-1,2,4-triazol-1-yl)propanoate
• 1H-1,2,4-Triazole-1-propanoic acid, α-(cyclopropylamino)-α-methyl-, methyl ester

• Inchi： 1S/C10H16N4O2/c1-10(9(15)16-2,13-8-3-4-8)5-14-7-11-6-12-14/h6-8,13H,3-5H2,1-2H3
• InChI Key： RWFLUNPGWAJFRB-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(CN1C=NC=N1)NC1CC1)=O

Computed Properties

• Exact Mass: 224.12732577g/mol
• Monoisotopic Mass: 224.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 69Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 388.9±52.0 °C(Predicted)
• pka: 4.17±0.20(Predicted)

Additional information on Methyl 2-(cyclopropylamino)-2-methyl-3-(1h-1,2,4-triazol-1-yl)propanoate

Comprehensive Overview of Methyl 2-(cyclopropylamino)-2-methyl-3-(1H-1,2,4-triazol-1-yl)propanoate (CAS No. 1249671-76-8)

Methyl 2-(cyclopropylamino)-2-methyl-3-(1H-1,2,4-triazol-1-yl)propanoate (CAS No. 1249671-76-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of triazole-containing esters, which are widely studied for their bioactive properties. The presence of both cyclopropylamino and 1,2,4-triazole moieties in its structure makes it a promising candidate for further exploration in drug discovery and crop protection.

In recent years, the demand for triazole derivatives has surged, driven by their versatility in medicinal chemistry and agriculture. Researchers are particularly interested in compounds like Methyl 2-(cyclopropylamino)-2-methyl-3-(1H-1,2,4-triazol-1-yl)propanoate due to their potential as enzyme inhibitors or antimicrobial agents. The CAS No. 1249671-76-8 is frequently searched in scientific databases, reflecting its relevance in cutting-edge studies. Its molecular formula and weight, along with its solubility and stability profiles, are critical parameters for formulation scientists.

The synthesis of Methyl 2-(cyclopropylamino)-2-methyl-3-(1H-1,2,4-triazol-1-yl)propanoate involves multi-step organic reactions, often starting from readily available precursors. Optimizing the yield and purity of this compound is a key focus for chemists, as impurities can significantly impact its efficacy in downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize and validate its structure.

One of the most discussed topics in the context of triazole-based compounds is their role in addressing antibiotic resistance. With the rise of multidrug-resistant pathogens, researchers are exploring novel scaffolds like Methyl 2-(cyclopropylamino)-2-methyl-3-(1H-1,2,4-triazol-1-yl)propanoate to develop next-generation therapeutics. Similarly, in agriculture, this compound's potential as a fungicide or plant growth regulator aligns with the growing need for sustainable crop protection solutions.

From a commercial perspective, the global market for specialty chemicals is expanding, and CAS No. 1249671-76-8 is no exception. Manufacturers and suppliers are increasingly listing this compound in their catalogs, catering to the demands of academic and industrial laboratories. Regulatory compliance and safety data sheets (SDS) are essential for its handling and transportation, ensuring adherence to international standards.

In conclusion, Methyl 2-(cyclopropylamino)-2-methyl-3-(1H-1,2,4-triazol-1-yl)propanoate represents a fascinating area of research with broad implications across multiple industries. Its structural complexity and functional diversity make it a valuable subject for ongoing studies, particularly in the realms of drug development and agrochemical innovation. As scientific advancements continue, this compound is likely to play an increasingly prominent role in addressing some of the most pressing challenges in health and agriculture.